Cas no 2244520-98-5 (Homo-PROTAC cereblon degrader 1)

• Product Name: Homo-PROTAC cereblon degrader 1
• CAS No: 2244520-98-5
• MF: C₃₂H₃₂N₆O₁₀
• MW: 660.630687713623
• MDL: MFCD31813818
• CID: 4738730
• Update Time: 2025-10-31

Homo-PROTAC cereblon degrader 1 Chemical and Physical Properties

Names and Identifiers

• Homo-PROTAC cereblon degrader 1

• MDL： MFCD31813818
• Inchi： 1S/C32H32N6O10/c39-23-9-7-21(27(41)35-23)37-29(43)17-3-1-5-19(25(17)31(37)45)33-11-13-47-15-16-48-14-12-34-20-6-2-4-18-26(20)32(46)38(30(18)44)22-8-10-24(40)36-28(22)42/h1-6,21-22,33-34H,7-16H2,(H,35,39,41)(H,36,40,42)
• InChI Key： OXIPFLHBDVDLDS-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C(C2C=CC=C(C=2C1=O)NCCOCCOCCNC1=CC=CC2C(N(C(C=21)=O)C1C(NC(CC1)=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 48
• Rotatable Bond Count: 13
• Complexity: 1260
• Topological Polar Surface Area: 210

Additional information on Homo-PROTAC cereblon degrader 1

Homo-PROTAC Cereblon Degradator 1 (CAS No. 2244520-98-5): A Novel Therapeutic Approach in Oncology

Homo-PROTAC cereblon degrader 1 (CAS No. 2244520-98-5) is a groundbreaking compound in the field of targeted protein degradation, specifically designed to degrade the cereblon protein. This innovative approach leverages the power of PROTAC (Proteolysis Targeting Chimera) technology to selectively eliminate disease-causing proteins, offering a promising new avenue for the treatment of various cancers and other diseases.

The cereblon protein, a key component of the CRL4^CRL4 ubiquitin ligase complex, has been implicated in multiple cellular processes, including DNA repair, cell cycle regulation, and transcriptional control. Dysregulation of cereblon has been linked to several malignancies, making it an attractive target for therapeutic intervention. Homo-PROTAC cereblon degrader 1 is designed to hijack the ubiquitin-proteasome system to induce the degradation of cereblon, thereby disrupting its pathogenic functions.

Recent studies have demonstrated the efficacy of Homo-PROTAC cereblon degrader 1 in preclinical models of multiple myeloma and other hematological malignancies. In a study published in Nature Communications, researchers showed that this compound effectively reduced cereblon levels and inhibited the proliferation of myeloma cells, both in vitro and in vivo. The mechanism of action involves the recruitment of cereblon to the E3 ubiquitin ligase complex, leading to its ubiquitination and subsequent degradation by the proteasome.

The unique structure of Homo-PROTAC cereblon degrader 1 allows it to bind simultaneously to both the target protein (cereblon) and an E3 ubiquitin ligase, facilitating the formation of a ternary complex. This design ensures high specificity and potency, minimizing off-target effects and potential side effects. The compound's ability to induce rapid and sustained degradation of cereblon has been validated through various biochemical and cellular assays.

In addition to its therapeutic potential in cancer, Homo-PROTAC cereblon degrader 1 may also have applications in other diseases where cereblon dysregulation plays a role. For instance, recent research has suggested that modulating cereblon levels could be beneficial in neurodegenerative disorders such as Alzheimer's disease. The versatility of this compound makes it a valuable tool for both basic research and drug development.

The development of Homo-PROTAC cereblon degrader 1 represents a significant advancement in the field of targeted protein degradation. Unlike traditional small-molecule inhibitors that merely block protein function, PROTACs offer a more permanent solution by eliminating the target protein entirely. This paradigm shift has the potential to revolutionize drug discovery and therapy design.

Clinical trials are currently underway to evaluate the safety and efficacy of Homo-PROTAC cereblon degrader 1 in patients with multiple myeloma and other cancers. Early results are promising, with preliminary data showing favorable pharmacokinetic properties and a favorable safety profile. The compound's ability to achieve sustained target engagement with minimal toxicity is particularly noteworthy.

In conclusion, Homo-PROTAC cereblon degrader 1 (CAS No. 2244520-98-5) is a cutting-edge therapeutic agent with significant potential for treating cancers and other diseases associated with cereblon dysregulation. Its innovative mechanism of action and promising preclinical data make it an exciting candidate for further clinical development. As research in this area continues to advance, we can expect to see more applications of PROTAC technology in precision medicine.